Cas no 1804493-04-6 (Ethyl 4-bromo-3-cyano-2-(difluoromethyl)pyridine-5-carboxylate)

• Product Name: Ethyl 4-bromo-3-cyano-2-(difluoromethyl)pyridine-5-carboxylate
• CAS No: 1804493-04-6
• MF: C₁₀H₇BrF₂N₂O₂
• MW: 305.075588464737
• CID: 4809934
• Update Time: 2025-05-19

Ethyl 4-bromo-3-cyano-2-(difluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-3-cyano-2-(difluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C10H7BrF2N2O2/c1-2-17-10(16)6-4-15-8(9(12)13)5(3-14)7(6)11/h4,9H,2H2,1H3
• InChI Key： FCOQXEIPUNRFKZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C(C(F)F)=NC=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 2.1
• Topological Polar Surface Area: 63

Additional information on Ethyl 4-bromo-3-cyano-2-(difluoromethyl)pyridine-5-carboxylate

Ethyl 4-bromo-3-cyano-2-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1804493-04-6): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-bromo-3-cyano-2-(difluoromethyl)pyridine-5-carboxylate, identified by its CAS number 1804493-04-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and cardiovascular diseases. Its unique structural features, including the presence of a bromo group, a cyano group, and a difluoromethyl moiety, make it an invaluable building block for medicinal chemists.

The Ethyl 4-bromo-3-cyano-2-(difluoromethyl)pyridine-5-carboxylate molecule is characterized by a pyridine core, which is a common scaffold in many pharmacologically relevant compounds. The pyridine ring itself is highly versatile, allowing for diverse functionalization that can modulate its biological activity. In this particular compound, the bromo and cyano groups introduce electrophilic centers that are susceptible to nucleophilic substitution reactions, while the difluoromethyl group enhances metabolic stability and lipophilicity—key properties for drug candidates.

Recent advancements in drug discovery have highlighted the importance of fluorinated compounds due to their ability to improve pharmacokinetic profiles. The incorporation of a difluoromethyl group into pharmaceuticals has been shown to increase binding affinity, reduce metabolic degradation, and enhance oral bioavailability. The Ethyl 4-bromo-3-cyano-2-(difluoromethyl)pyridine-5-carboxylate leverages these benefits, making it an attractive intermediate for developing novel therapeutics.

In the realm of medicinal chemistry, the 4-bromo and 3-cyano substituents on the pyridine ring provide additional sites for further functionalization. These groups can be selectively modified through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of complex molecular architectures. Such transformations are pivotal in generating libraries of compounds for high-throughput screening (HTS), a cornerstone of modern drug discovery.

The utility of Ethyl 4-bromo-3-cyano-2-(difluoromethyl)pyridine-5-carboxylate extends beyond its role as a synthetic intermediate. Its structural motifs are reminiscent of known bioactive molecules, suggesting potential applications in addressing unmet medical needs. For instance, pyridine derivatives have been extensively studied for their neuroprotective and anti-inflammatory properties. The presence of the cyano group may contribute to interactions with biological targets such as enzymes or receptors, thereby modulating disease pathways.

The growing interest in fluorinated pyridines has been further underscored by recent publications in leading scientific journals. Researchers have demonstrated that incorporating fluorine atoms into heterocyclic systems can lead to significant improvements in drug-like properties. A notable study published in *Journal of Medicinal Chemistry* highlighted how fluorinated pyridines exhibit enhanced binding to protein targets compared to their non-fluorinated counterparts. This finding aligns with the potential of Ethyl 4-bromo-3-cyano-2-(difluoromethyl)pyridine-5-carboxylate as a precursor for next-generation therapeutics.

The synthesis of this compound typically involves multi-step organic transformations that require precise control over reaction conditions. Key steps often include halogenation, cyanation, and protection-deprotection strategies to install the desired functional groups at specific positions on the pyridine ring. The use of advanced catalytic systems has streamlined these processes, enabling higher yields and purities—critical factors for industrial-scale production.

In conclusion, Ethyl 4-bromo-3-cyano-2-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1804493-04-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatility make it an indispensable tool for medicinal chemists seeking to develop innovative treatments for complex diseases. As research continues to uncover new applications for fluorinated heterocycles, compounds like this are poised to play an increasingly pivotal role in shaping the future of drug discovery and development.